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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B1633923

Introduction

Azoxystrobin is a widely used broad-spectrum fungicide belonging to the strobilurin class.[1][2]
During its synthesis and under certain environmental conditions, its geometric isomer, (Z)-
Azoxystrobin, can be present as an impurity.[3][4][5] Monitoring the levels of (Z)-
Azoxystrobin is crucial for quality control of pesticide formulations and for assessing
environmental residues. This application note describes a robust High-Performance Liquid
Chromatography with Diode Array Detection (HPLC-DAD) method for the selective
quantification of (Z)-Azoxystrobin.

Principle

The method employs reversed-phase HPLC to separate (Z)-Azoxystrobin from its (E)-isomer
(Azoxystrobin) and other components in the sample matrix. The separation is achieved based
on the differential partitioning of the analytes between a nonpolar stationary phase and a polar
mobile phase. A Diode Array Detector (DAD) is utilized for detection and quantification, allowing
for spectral confirmation of the analyte peak.

Experimental Protocols

1. Instrumentation and Chromatographic Conditions
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A standard HPLC system equipped with a pump, autosampler, column oven, and a diode array
detector is required.

Parameter Condition

HPLC System Agilent 1100 Series or equivalent[1]

Zorbax SB-C18 (5 um, 250 mm x 3 mm i.d.) or

Column
equivalent[1]
Mobile Phase Acetonitrile:Water (80:20, v/v)[6][7][8]
Flow Rate 1.0 mL/min[6][7]
Injection Volume 10 pL[6]
Column Temperature 25 °C[1]
Detection Wavelength 255 nm[6][7][8]
Run Time Approximately 15 minutes[6][7]

2. Preparation of Standard Solutions

e Primary Standard Stock Solution (1000 pg/mL): Accurately weigh 100 mg of (Z)-
Azoxystrobin reference standard into a 100 mL volumetric flask. Dissolve and dilute to
volume with acetonitrile.

o Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the primary stock solution with the mobile phase to achieve concentrations ranging from
0.1 pg/mL to 10 pg/mL.

3. Sample Preparation (Pesticide Formulations)

o Accurately weigh a portion of the pesticide formulation equivalent to 50 mg of Azoxystrobin
into a 50 mL volumetric flask.

e Add approximately 30 mL of acetonitrile and sonicate for 15 minutes to dissolve.

 Dilute to volume with acetonitrile and mix thoroughly.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27141734/
https://pubmed.ncbi.nlm.nih.gov/27141734/
https://ijpca.org/archive/volume/9/issue/1/article/21990#article
https://www.researchgate.net/publication/359983013_Development_and_validation_of_stability-indicating_RP-HPLC_method_for_the_estimation_of_azoxystrobin_in_its_formulations
https://www.scielo.br/j/jbchs/a/86by3hnBzR9fxfqTDD4YKGg/?format=html&lang=en
https://ijpca.org/archive/volume/9/issue/1/article/21990#article
https://www.researchgate.net/publication/359983013_Development_and_validation_of_stability-indicating_RP-HPLC_method_for_the_estimation_of_azoxystrobin_in_its_formulations
https://ijpca.org/archive/volume/9/issue/1/article/21990#article
https://pubmed.ncbi.nlm.nih.gov/27141734/
https://ijpca.org/archive/volume/9/issue/1/article/21990#article
https://www.researchgate.net/publication/359983013_Development_and_validation_of_stability-indicating_RP-HPLC_method_for_the_estimation_of_azoxystrobin_in_its_formulations
https://www.scielo.br/j/jbchs/a/86by3hnBzR9fxfqTDD4YKGg/?format=html&lang=en
https://ijpca.org/archive/volume/9/issue/1/article/21990#article
https://www.researchgate.net/publication/359983013_Development_and_validation_of_stability-indicating_RP-HPLC_method_for_the_estimation_of_azoxystrobin_in_its_formulations
https://www.benchchem.com/product/b1633923?utm_src=pdf-body
https://www.benchchem.com/product/b1633923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

« Filter the solution through a 0.45 um PTFE syringe filter into an HPLC vial.
4. Method Validation Summary

The described method has been validated for linearity, accuracy, precision, and limit of
quantification.[3][4][9]

Validation Parameter Result

Linearity (Concentration Range) 0.5-10 pg/mL
Correlation Coefficient (r?) > 0.999[7]
Accuracy (Recovery) 90 - 110%[3][4][6]
Precision (RSD) < 2.0%[6]

Limit of Quantification (LOQ) 0.3 pg/mL[3][4][6]

Quantitative Data Summary

The retention times for (Z)-Azoxystrobin and Azoxystrobin under the specified
chromatographic conditions are presented below.

Analyte Retention Time (min)
Z)-Azoxystrobin ~6.81

2) y

Azoxystrobin ~8.38

Note: Retention times may vary slightly depending on the specific HPLC system and column
used.

Experimental Workflow Diagram
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Caption: HPLC-DAD workflow for (Z)-Azoxystrobin quantification.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1633923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1633923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationship of Isomers

Azoxystrobin Isomerization (2)-Azoxystrobin

((E)-isomer) (Geometric Isomer/Impurity)

Click to download full resolution via product page

Caption: Relationship between Azoxystrobin and its (Z)-isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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